AUDA

• CAS No.: 479413-70-2
• Product Name: AUDA
• Molecular Formula: C23H40N2O3
• Molecular Weight: 392.6 g/mol
• IUPAC Name: 12-(1-adamantylcarbamoylamino)dodecanoic acid
• Standard InChI: InChI=1S/C23H40N2O3/c26-21(27)10-8-6-4-2-1-3-5-7-9-11-24-22(28)25-23-15-18-12-19(16-23)14-20(13-18)17-23/h18-20H,1-17H2,(H,26,27)(H2,24,25,28)
• Standard InChIKey: XLGSEOAVLVTJDH-UHFFFAOYSA-N
• SMILES: C1C2CC3CC1CC(C2)(C3)NC(=O)NCCCCCCCCCCCC(=O)O
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)NC(=O)NCCCCCCCCCCCC(=O)O
• Appearance: Solid powder
• Description: AUDA is a soluble epoxide hydrolase inhibitor. AUDA decreases bleomycin-induced pulmonary toxicity in mice by inhibiting the p38/Smad3 pathways.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: AUDA
• Reference: 1: Piotrowski J, Jędrzejewski T, Pawlikowska M, Pacuła AJ, Ścianowski J, Kozak W. The weakening effect of soluble epoxide hydrolase inhibitor AUDA on febrile response to lipopolysaccharide and turpentine in rat. J Physiol Biochem. 2017 Nov;73(4):551-560. doi: 10.1007/s13105-017-0584-y. Epub 2017 Jul 24. PubMed PMID: 28741242; PubMed Central PMCID: PMC5653702.; 2: Dong XW, Jia YL, Ge LT, Jiang B, Jiang JX, Shen J, Jin YC, Guan Y, Sun Y, Xie QM. Soluble epoxide hydrolase inhibitor AUDA decreases bleomycin-induced pulmonary toxicity in mice by inhibiting the p38/Smad3 pathways. Toxicology. 2017 Aug 15;389:31-41. doi: 10.1016/j.tox.2017.07.002. Epub 2017 Jul 8. PubMed PMID: 28694203.; 3: Xu J, Morisseau C, Yang J, Lee KSS, Kamita SG, Hammock BD. Ingestion of the epoxide hydrolase inhibitor AUDA modulates immune responses of the mosquito, Culex quinquefasciatus during blood feeding. Insect Biochem Mol Biol. 2016 Sep;76:62-69. doi: 10.1016/j.ibmb.2016.06.011. Epub 2016 Jun 28. PubMed PMID: 27369469; PubMed Central PMCID: PMC5010450.; 4: Zhang J, Liu YS, Lu QH. Therapeutic effects of the soluble epoxide hydrolase (sEH) inhibitor AUDA on atherosclerotic diseases. Pharmazie. 2015 Jan;70(1):24-8. PubMed PMID: 25975094.; 5: Diani-Moore S, Ma Y, Gross SS, Rifkind AB. Increases in levels of epoxyeicosatrienoic and dihydroxyeicosatrienoic acids (EETs and DHETs) in liver and heart in vivo by 2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD) and in hepatic EET:DHET ratios by cotreatment with TCDD and the soluble epoxide hydrolase inhibitor AUDA. Drug Metab Dispos. 2014 Feb;42(2):294-300. doi: 10.1124/dmd.113.055368. Epub 2013 Dec 5. PubMed PMID: 24311719; PubMed Central PMCID: PMC3912539.; 6: Li J, Carroll MA, Chander PN, Falck JR, Sangras B, Stier CT. Soluble epoxide hydrolase inhibitor, AUDA, prevents early salt-sensitive hypertension. Front Biosci. 2008 May 1;13:3480-7. PubMed PMID: 18508449.; 7: Dorrance AM, Rupp N, Pollock DM, Newman JW, Hammock BD, Imig JD. An epoxide hydrolase inhibitor, 12-(3-adamantan-1-yl-ureido)dodecanoic acid (AUDA), reduces ischemic cerebral infarct size in stroke-prone spontaneously hypertensive rats. J Cardiovasc Pharmacol. 2005 Dec;46(6):842-8. PubMed PMID: 16306811; PubMed Central PMCID: PMC1444897.
• PubChem Compound: 10069117
• Last Modified: Nov 11 2021